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Compound of Interest

Compound Name: OPC-14523 hydrochloride

Cat. No.: B3047852

For Researchers, Scientists, and Drug Development Professionals

Introduction

OPC-14523 hydrochloride is a novel, orally active compound with a unique pharmacological
profile, acting as a high-affinity agonist at both sigma (o) and serotonin 5-HT1A receptors, and
as a serotonin reuptake inhibitor.[1][2][3] Its potential as a rapid-onset antidepressant has been
demonstrated in preclinical studies, distinguishing it from conventional antidepressants that
often require prolonged administration to elicit a therapeutic effect.[4][5] These application
notes provide detailed information and protocols for researchers utilizing OPC-14523
hydrochloride in their studies.

Physicochemical Properties

A summary of the key physicochemical properties of OPC-14523 hydrochloride is presented
below.
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Property Value Source
Molecular Formula C23H29CI2N302 [61[7]
Molecular Weight 450.4 g/mol [61[71[8]
CAS Number 145969-31-9 [2][6][9]
Appearance N/A 9]
Predicted Water Solubility 0.0296 mg/mL [6]
Storage -20.°C, protected from light and ]
moisture

Stable for 1 year under
Stability recommended storage 9]

conditions

Note: Experimental data on solubility and stability in various research-compatible solvents are
not readily available in the public domain. It is recommended that researchers perform their
own solubility and stability tests for their specific experimental conditions.

Mechanism of Action

OPC-14523 exhibits a multi-target mechanism of action, primarily through its agonist activity at
sigma-1 (01) and 5-HT1A receptors.[4][5] It also functions as a serotonin reuptake inhibitor.[10]
[11][12] The synergistic action on these targets is believed to contribute to its rapid
antidepressant-like effects. The antidepressant-like activity of OPC-14523 has been shown to
be dependent on the combined stimulation of both sigma and 5-HT1A receptors.[4]

Signaling Pathway
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Caption: Proposed signaling pathway of OPC-14523.

Quantitative Data

The following tables summarize the in vitro binding affinities and in vivo efficacy of OPC-14523.

Table 1: In Vitro Receptor and Transporter Binding
Affinities
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Target IC50 (nM) Reference
Sigma-1 Receptor 47 [4]

Sigma-2 Receptor 56 [4]

5-HT1A Receptor 2.3 [4]
Serotonin Transporter (SERT) 80 [4]
Norepinephrine Transporter

(NET) Weak Inhibition [4]
Dopamine Transporter (DAT) Weak Inhibition [4]

ble 2: In Vi id Like Efficacy

Animal Model Assay ED50 (mgl/kg, oral) Reference
Rat Forced Swim Test 27 [4]
Mouse Forced Swim Test 20 [4]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: In Vitro Sigma-1 Receptor Binding Assay

This protocol is adapted from standard radioligand binding assay procedures.[5][13]
Objective: To determine the binding affinity of OPC-14523 for the sigma-1 receptor.
Materials:

e Guinea pig brain membrane homogenates

e [3H]-(+)-pentazocine (radioligand)

e OPC-14523 hydrochloride

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.researchgate.net/publication/224896580_Using_the_rat_forced_swim_test_to_assess_antidepressant-like_activity_in_rodents
https://www.researchgate.net/publication/224896580_Using_the_rat_forced_swim_test_to_assess_antidepressant-like_activity_in_rodents
https://www.researchgate.net/publication/224896580_Using_the_rat_forced_swim_test_to_assess_antidepressant-like_activity_in_rodents
https://www.researchgate.net/publication/224896580_Using_the_rat_forced_swim_test_to_assess_antidepressant-like_activity_in_rodents
https://www.researchgate.net/publication/224896580_Using_the_rat_forced_swim_test_to_assess_antidepressant-like_activity_in_rodents
https://www.researchgate.net/publication/224896580_Using_the_rat_forced_swim_test_to_assess_antidepressant-like_activity_in_rodents
https://www.researchgate.net/publication/224896580_Using_the_rat_forced_swim_test_to_assess_antidepressant-like_activity_in_rodents
https://www.researchgate.net/publication/224896580_Using_the_rat_forced_swim_test_to_assess_antidepressant-like_activity_in_rodents
https://pmc.ncbi.nlm.nih.gov/articles/PMC4941945/
https://pubmed.ncbi.nlm.nih.gov/26646191/
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Haloperidol (for non-specific binding)
Assay Buffer: 50 mM Tris-HCI, pH 8.0
96-well plates

Scintillation counter

Procedure:

Prepare guinea pig brain membrane homogenates at a concentration of approximately 300
Hg protein per assay tube.

In a 96-well plate, add the following in a total volume of 150 pL:

o Total Binding: Membrane homogenate, assay buffer, and varying concentrations of [3H]-
(+)-pentazocine.

o Non-specific Binding: Membrane homogenate, assay buffer, [3H]-(+)-pentazocine, and a
high concentration of haloperidol (e.g., 10 uM).

o Competition Binding: Membrane homogenate, assay buffer, a fixed concentration of [3H]-
(+)-pentazocine (e.g., 5 nM), and increasing concentrations of OPC-14523.

Incubate the plate at 25°C for 120 minutes.

Terminate the binding reaction by rapid filtration through glass fiber filters.
Wash the filters with ice-cold assay buffer to remove unbound radioligand.
Measure the radioactivity on the filters using a scintillation counter.

Calculate specific binding by subtracting non-specific binding from total binding.

Determine the IC50 value of OPC-14523 from the competition binding curve and calculate
the Ki value using the Cheng-Prusoff equation.

Protocol 2: In Vitro 5-HT1A Receptor Binding Assay
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This protocol is based on established methods for 5-HT1A receptor binding.[14][15]
Objective: To determine the binding affinity of OPC-14523 for the 5-HT1A receptor.

Materials:

Rat hippocampal membranes

e [3H]-8-OH-DPAT (radioligand)

e OPC-14523 hydrochloride

e Serotonin (5-HT) (for non-specific binding)

o Assay Buffer: 50 mM Tris-HCI pH 7.4, 5 mM MgS0O4

o 96-well plates

 Scintillation counter

Procedure:

o Prepare rat hippocampal membranes at a suitable protein concentration.
e In a 96-well plate, add the following in a total volume of 550 puL:

o Total Binding: Membranes, assay buffer, and varying concentrations of [3H]-8-OH-DPAT.

o Non-specific Binding: Membranes, assay buffer, [3H]-8-OH-DPAT, and a high
concentration of serotonin (e.g., 10 uM).

o Competition Binding: Membranes, assay buffer, a fixed concentration of [3H]-8-OH-DPAT,
and increasing concentrations of OPC-14523.

e Incubate the plate at 37°C for 120 minutes.
o Terminate the binding reaction by rapid filtration over GF/C filters pre-soaked in 0.5% PEI.

e Wash the filters with ice-cold wash buffer (50 mM Tris-HCI pH 7.4).
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e Measure the radioactivity on the filters using a scintillation counter.

o Calculate specific binding and determine the IC50 and Ki values for OPC-14523.

Protocol 3: In Vivo Forced Swim Test (Rat)

This protocol is a standard behavioral assay to assess antidepressant-like activity.[1][4][10][16]
[17]

Objective: To evaluate the antidepressant-like effects of OPC-14523 in rats.

Materials:

Male Sprague-Dawley rats (200-250 Q)

OPC-14523 hydrochloride

Vehicle (e.g., 0.5% carboxymethyl cellulose)

Cylindrical swim tank (45 cm high, 20 cm diameter) filled with water (23-25°C) to a depth of
30 cm.

Video recording and analysis software
Procedure:
» Habituation: Handle the rats for a few minutes daily for at least 3 days before the test.

o Pre-test Session (Day 1): Place each rat individually into the swim tank for a 15-minute
session. After the session, remove the rat, dry it with a towel, and return it to its home cage.

e Drug Administration (Day 2): 60 minutes before the test session, administer OPC-14523
hydrochloride or vehicle orally.

o Test Session (Day 2): Place each rat back into the swim tank for a 5-minute session. Record
the session for later analysis.

e Behavioral Scoring: A trained observer, blind to the treatment groups, should score the
duration of immobility during the 5-minute test session. Immobility is defined as the state
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where the rat makes only the movements necessary to keep its head above water.

o Data Analysis: Compare the duration of immobility between the OPC-14523-treated groups

and the vehicle-treated group using appropriate statistical methods (e.g., ANOVA followed by
post-hoc tests).
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Caption: A typical experimental workflow for evaluating OPC-14523.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3047852#purchasing-research-grade-opc-14523-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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